Cas no 621-90-9 (4-(Methylamino)azobenzene)

4-(Methylamino)azobenzene structure
4-(Methylamino)azobenzene structure
Product Name:4-(Methylamino)azobenzene
CAS No:621-90-9
MF:C13H13N3
MW:211.262422323227
MDL:MFCD00059198
CID:505268
PubChem ID:87572244
Update Time:2025-04-19

4-(Methylamino)azobenzene Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,N-methyl-4-(2-phenyldiazenyl)-
    • 4-(Methylamino)azobenzene
    • N-methyl-4-phenyldiazenylaniline
    • P-N-METHYLAMINOAZOBENZENE
    • 4-Benzolazo-N-methyl-anilin
    • 4-Methylamino-azobenzol
    • 4-Monomethylaminoazobenzene
    • 4-Phenylazo-N-methylanilin
    • N-Methyl-4-aminoazobenzene
    • N-Methyl-4-amino-azobenzol
    • N-Methyl-4-phenylazo-anilin
    • N-methyl-4-phenylazo-aniline
    • N-Methyl-p-aminoazobenzene
    • p-Monomethylaminoazobenzene
    • N-Methyl-p-(phenylazo)aniline
    • N-Methyl-4-(phenyldiazenyl)aniline
    • ANILINE, N-METHYL-p-(PHENYLAZO)-
    • N-Methyl-4-(phenylazo)benzenamine
    • Benzenamine, N-methyl-4-(phenylazo)-
    • 44N974BFDI
    • MAB
    • 4-methylaminoazobenzene
    • p-(Phenylazo)-N-methylaniline
    • (E)-4-(Methyla
    • DKOXITJAUZNAPK-FOCLMDBBSA-N
    • SCHEMBL5982612
    • N-methyl-N-[4-(phenyldiazenyl)phenyl]amine
    • AE-562/43459099
    • N-methyl-4-[(E)-2-phenyldiazen-1-yl]aniline
    • D91285
    • (e)-n-methyl-4-(phenyldiazenyl)aniline
    • NS00008733
    • Q27889325
    • 621-90-9
    • MONOMETHYLAMINOAZOBENZENE, 4-
    • M0143
    • UNII-44N974BFDI
    • N-Methyl-4-[phenyldiazenyl]aniline #
    • MFCD00059198
    • DTXSID201023342
    • CCRIS 382
    • DKOXITJAUZNAPK-UHFFFAOYSA-N
    • MDL： MFCD00059198
    • Inchi： 1S/C13H13N3/c1-14-11-7-9-13(10-8-11)16-15-12-5-3-2-4-6-12/h2-10,14H,1H3/b16-15+
    • InChI Key： DKOXITJAUZNAPK-FOCLMDBBSA-N
    • SMILES： N(C)C1C=CC(=CC=1)/N=N/C1C=CC=CC=1

Computed Properties

  • Exact Mass: 211.11100
  • Monoisotopic Mass: 211.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 4.1
  • Topological Polar Surface Area: 36.8

Experimental Properties

  • Color/Form: 。
  • Density: 1.1536 (rough estimate)
  • Melting Point: 87°C
  • Boiling Point: 340.95°C (rough estimate)
  • Flash Point: 177.7°C
  • Refractive Index: 1.6000 (estimate)
  • PSA: 36.75000
  • LogP: 4.21670
  • Solubility: 。

4-(Methylamino)azobenzene Security Information

4-(Methylamino)azobenzene Customs Data

  • HS CODE：2927000090
  • Customs Data：

    China Customs Code:

    2927000090

    Overview:

    2927000090 Other diazo compounds\Azo compounds, etc(Including azoxycompounds). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2927000090 other diazo-, azo- or azoxy-compounds.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

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